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Compound of Interest

Compound Name: 5-Propargylfurfuryl alcohol

Cat. No.: B15211462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available data on the physical

properties of 5-Propargylfurfuryl alcohol, also known as (5-(prop-2-yn-1-yl)furan-2-

yl)methanol. Due to the limited availability of experimental data in publicly accessible literature,

this document primarily outlines the molecular characteristics and provides context based on

related compounds.

Core Molecular and Physical Characteristics
At present, detailed experimental values for many of the physical properties of 5-
Propargylfurfuryl alcohol are not well-documented in scientific literature or commercial

databases. The PubChem database assigns it the compound ID (CID) 3014190, but does not

list experimental data for properties such as boiling point, melting point, or density.

Further searches for a specific Safety Data Sheet (SDS) for 5-Propargylfurfuryl alcohol have

not been successful. An SDS would typically provide key safety and physical property

information. Similarly, a dedicated CAS number for this specific compound is not readily

identifiable, which limits access to more specialized chemical databases.

Table 1: Calculated and General Physical Properties of 5-Propargylfurfuryl Alcohol
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Property Value/Description Source/Method

Molecular Formula C₈H₈O₂ Calculated

Molecular Weight 136.15 g/mol Calculated

Appearance
Not Experimentally

Documented
-

Boiling Point
Not Experimentally

Documented
-

Melting Point
Not Experimentally

Documented
-

Density
Not Experimentally

Documented
-

Solubility
Not Experimentally

Documented
-

Context from Related Compounds
To provide some context for the expected physical properties, data for the related compounds,

furfuryl alcohol and propargyl alcohol, are presented below. It is important to note that the

addition of the propargyl group to the furfuryl alcohol structure will influence the overall

properties.

Table 2: Physical Properties of Related Compounds
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Property Furfuryl Alcohol Propargyl Alcohol

Molecular Formula C₅H₆O₂ C₃H₄O

Molecular Weight 98.10 g/mol 56.06 g/mol

Boiling Point 170-171 °C 114-115 °C

Melting Point -29 °C -52 °C

Density 1.13 g/cm³ at 20 °C 0.948 g/cm³ at 20 °C

Solubility in Water Miscible Miscible

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 5-
Propargylfurfuryl alcohol are not available due to the lack of published research focusing on

its synthesis and characterization. Standard methodologies for determining these properties

would include:

Boiling Point: Determined by distillation at atmospheric or reduced pressure, observing the

temperature at which the liquid and vapor phases are in equilibrium.

Melting Point: For solid compounds, determined using a melting point apparatus where the

temperature range of the solid-to-liquid phase transition is observed.

Density: Measured using a pycnometer or a digital density meter at a specified temperature.

Solubility: Determined by adding the solute to a solvent at a specific temperature until

saturation is reached, followed by quantification of the concentration.

Spectral Analysis (NMR, IR, Mass Spectrometry): Essential for structural confirmation and

would be included in any synthetic characterization.

Signaling Pathways and Experimental Workflows
Currently, there is no information available in the public domain regarding any signaling

pathways or specific experimental workflows in which 5-Propargylfurfuryl alcohol is involved.
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Therefore, no diagrams can be generated for this section.

Conclusion
The physical properties of 5-Propargylfurfuryl alcohol have not been extensively

characterized in the available scientific literature. While the molecular formula and weight can

be calculated, experimental data for key physical parameters are absent. Researchers

interested in this compound would need to perform these characterizations as part of their

work. The data for the related compounds, furfuryl alcohol and propargyl alcohol, can serve as

a preliminary reference, but significant deviations can be expected due to the combined

molecular structure. As research on this compound progresses, it is anticipated that more

comprehensive data will become available.

To cite this document: BenchChem. [Physical Properties of 5-Propargylfurfuryl Alcohol: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15211462#physical-properties-of-5-propargylfurfuryl-
alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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